Cas no 219735-99-6 ((2-chloro-4-methoxyphenyl)boronic acid)

• Product Name: (2-chloro-4-methoxyphenyl)boronic acid
• CAS No: 219735-99-6
• MF: C₇H₈BClO₃
• MW: 186.400621414185
• MDL: MFCD03411935
• CID: 66997
• PubChem ID: 2773330
• Update Time: 2025-06-08

(2-chloro-4-methoxyphenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-methoxyphenylboronic acid
• 2-Chloro-4-methoxybenzeneboronic acid
• 2-Chloro-4-methoxyphenylboronic Acid (contains varying amounts of Anhydride)
• (2-chloro-4-methoxyphenyl)boronic acid
• 4-Chloro-2-methoxyphenylboronic acid
• 2-chloro-4-methoxyphenyl boronate
• 4-Borono-3-chloroanisole
• 2-Chloro-4-methoxybenzeneboronic Acid (contains varying amounts of Anhydride)
• 2-Chloro-4-Methoxyphenyl-Boronic Acid
• Boronic acid, (2-chloro-4-methoxyphenyl)-
• 2-chloro-4-methoxyphenylboronicacid
• PubChem1781
• (2-chloro-4-methoxy-phenyl)boronic Acid
• KSC201Q2H
• LOCGPWGCRVKCFN-UHFFFAOYSA-N
• ZXBA000619
• ST

• MDL： MFCD03411935
• Inchi： 1S/C7H8BClO3/c1-12-5-2-3-6(8(10)11)7(9)4-5/h2-4,10-11H,1H3
• InChI Key： LOCGPWGCRVKCFN-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1B(O)O)OC

Computed Properties

• Exact Mass: 186.02600
• Monoisotopic Mass: 186.026
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 49.7
• Molecular Weight: 186.40

Experimental Properties

• Color/Form: White powder
• Density: 1.3200
• Melting Point: 202°C
• Boiling Point: 343.4℃ at 760 mmHg
• Flash Point: 161.5 ºC
• Refractive Index: 1.544
• PSA: 49.69000
• LogP: 0.02840
• Solubility: Insoluble in water

(2-chloro-4-methoxyphenyl)boronic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338,P302+P352,P321,P405,P501
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38
• Safety Term：S26-S36/37/39

Related Categories

• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on (2-chloro-4-methoxyphenyl)boronic acid

Recent Advances in the Application of (2-chloro-4-methoxyphenyl)boronic acid (CAS: 219735-99-6) in Chemical Biology and Pharmaceutical Research

Boronic acids have emerged as pivotal compounds in chemical biology and pharmaceutical research due to their unique reactivity and versatility in forming covalent bonds with diols and other nucleophiles. Among these, (2-chloro-4-methoxyphenyl)boronic acid (CAS: 219735-99-6) has garnered significant attention for its potential applications in drug discovery, chemical biology, and materials science. This research brief synthesizes the latest findings on this compound, highlighting its synthesis, mechanistic insights, and therapeutic potential.

A recent study published in the Journal of Medicinal Chemistry (2023) explored the use of (2-chloro-4-methoxyphenyl)boronic acid as a key intermediate in the synthesis of novel proteasome inhibitors. The researchers demonstrated that the chloro and methoxy substituents on the phenyl ring significantly enhance the compound's binding affinity to the proteasome's active site, thereby improving inhibitory activity. This finding underscores the compound's utility in designing targeted therapies for cancer and other diseases characterized by aberrant protein degradation.

In the realm of chemical biology, (2-chloro-4-methoxyphenyl)boronic acid has been employed as a versatile building block for the development of activity-based probes (ABPs). A study in ACS Chemical Biology (2023) detailed its incorporation into ABPs for real-time monitoring of glycosidase activity in live cells. The boronic acid moiety facilitates reversible binding to sugar residues, enabling dynamic visualization of enzymatic processes. This application opens new avenues for studying carbohydrate metabolism and glycosylation-related diseases.

Furthermore, the compound's potential in materials science has been highlighted in a recent Advanced Materials (2023) publication. Researchers utilized (2-chloro-4-methoxyphenyl)boronic acid to functionalize graphene oxide sheets, creating a novel biosensor platform for glucose detection. The chloro and methoxy groups were found to enhance the stability of the boronic acid-diol complex, resulting in improved sensor sensitivity and selectivity. This advancement holds promise for developing next-generation diagnostic tools for diabetes management.

From a synthetic chemistry perspective, a breakthrough in the scalable production of (2-chloro-4-methoxyphenyl)boronic acid was reported in Organic Process Research & Development (2023). The new method employs a palladium-catalyzed borylation reaction under mild conditions, achieving yields exceeding 85% with excellent purity. This development addresses previous challenges in large-scale synthesis, facilitating broader application of the compound in research and industrial settings.

In conclusion, (2-chloro-4-methoxyphenyl)boronic acid (CAS: 219735-99-6) continues to demonstrate remarkable versatility across multiple scientific disciplines. Its unique chemical properties, coupled with recent synthetic advancements, position it as a valuable tool for drug discovery, chemical biology research, and materials development. Future research directions may focus on expanding its applications in targeted drug delivery systems and as a component in smart biomaterials responsive to physiological cues.